Cas no 1375882-44-2 (3-phenyl-N-(thiophen-3-yl)methyl-1H-pyrazole-5-carboxamide)

• Product Name: 3-phenyl-N-(thiophen-3-yl)methyl-1H-pyrazole-5-carboxamide
• CAS No: 1375882-44-2
• MF: C₁₅H₁₇N₃OS
• MW: 287.37998175621
• CID: 6175022
• PubChem ID: 75273153
• Update Time: 2025-10-21

3-phenyl-N-(thiophen-3-yl)methyl-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-phenyl-N-(thiophen-3-yl)methyl-1H-pyrazole-5-carboxamide
• 3-phenyl-N-[(thiophen-3-yl)methyl]-1H-pyrazole-5-carboxamide
• 1375882-44-2

• Inchi： 1S/C15H17N3OS/c19-15(16-9-11-6-7-20-10-11)14-8-13(17-18-14)12-4-2-1-3-5-12/h1-7,10,13-14,17-18H,8-9H2,(H,16,19)
• InChI Key： KNPHFAFVVJKNKU-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CNC(C1CC(C2C=CC=CC=2)NN1)=O

Computed Properties

• Exact Mass: 287.10923335g/mol
• Monoisotopic Mass: 287.10923335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 81.4Ų

Additional information on 3-phenyl-N-(thiophen-3-yl)methyl-1H-pyrazole-5-carboxamide

Recent Advances in the Study of 3-phenyl-N-(thiophen-3-yl)methyl-1H-pyrazole-5-carboxamide (CAS: 1375882-44-2)

In recent years, the compound 3-phenyl-N-(thiophen-3-yl)methyl-1H-pyrazole-5-carboxamide (CAS: 1375882-44-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole-carboxamide core and thiophene moiety, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, highlighting its synthesis, biological activity, and potential clinical applications.

The primary focus of recent studies has been on the compound's role as a modulator of specific biological pathways. Researchers have identified its ability to interact with key protein targets involved in inflammatory and oncogenic processes. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 3-phenyl-N-(thiophen-3-yl)methyl-1H-pyrazole-5-carboxamide exhibits potent inhibitory effects on certain kinases implicated in cancer cell proliferation. The study utilized in vitro assays and molecular docking simulations to elucidate the binding mechanisms, revealing a high affinity for the ATP-binding sites of these kinases.

Another area of interest is the compound's synthetic accessibility and derivatization potential. A recent publication in Organic & Biomolecular Chemistry detailed a novel, high-yield synthetic route for 3-phenyl-N-(thiophen-3-yl)methyl-1H-pyrazole-5-carboxamide, which involves a palladium-catalyzed cross-coupling reaction followed by a selective amidation step. This method not only improves the scalability of production but also opens avenues for the development of structurally related analogs with enhanced pharmacological properties.

In addition to its kinase inhibitory activity, preliminary in vivo studies have suggested that this compound may possess anti-inflammatory properties. A 2022 study in European Journal of Pharmacology reported that administration of 3-phenyl-N-(thiophen-3-yl)methyl-1H-pyrazole-5-carboxamide in murine models significantly reduced markers of inflammation, such as TNF-α and IL-6, without observable toxicity at therapeutic doses. These findings position the compound as a potential candidate for further development in autoimmune and inflammatory diseases.

Despite these promising results, challenges remain in translating these findings into clinical applications. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability, necessitating further optimization of its formulation or chemical structure. Researchers are currently exploring prodrug strategies and nanoparticle-based delivery systems to address these limitations. Furthermore, the exact mechanism of action in certain biological contexts remains to be fully elucidated, warranting additional mechanistic studies.

In conclusion, 3-phenyl-N-(thiophen-3-yl)methyl-1H-pyrazole-5-carboxamide (CAS: 1375882-44-2) represents a versatile scaffold with significant therapeutic potential. Its dual activity as a kinase inhibitor and anti-inflammatory agent makes it a compelling subject for ongoing research. Future studies should focus on optimizing its pharmacokinetic profile and expanding its therapeutic indications, paving the way for potential clinical trials in the coming years.